Cas no 2921872-54-8 ((3-Bromo-2,6-dichlorophenyl)(propyl)sulfane)

• Product Name: (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane
• CAS No: 2921872-54-8
• MF: C₉H₉BrCl₂S
• MW: 300.042758703232
• CID: 6796725
• PubChem ID: 171367420
• Update Time: 2025-07-22

(3-Bromo-2,6-dichlorophenyl)(propyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34850005
• (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane
• 2921872-54-8

• Inchi： 1S/C9H9BrCl2S/c1-2-5-13-9-7(11)4-3-6(10)8(9)12/h3-4H,2,5H2,1H3
• InChI Key： BYQCXUZKVKCCAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)SCCC)Cl

Computed Properties

• Exact Mass: 297.89854g/mol
• Monoisotopic Mass: 297.89854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3Ų

Additional information on (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane

Comprehensive Overview of (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane (CAS No. 2921872-54-8)

(3-Bromo-2,6-dichlorophenyl)(propyl)sulfane (CAS No. 2921872-54-8) is a specialized organosulfur compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its bromo and dichloro substituents on the phenyl ring, along with a propylsulfane moiety, offers a versatile platform for synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemicals, and advanced material synthesis.

The molecular structure of (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane features a halogen-rich aromatic system, which enhances its reactivity in cross-coupling reactions and other catalytic processes. This makes it a valuable building block for constructing complex molecules, particularly in the development of bioactive compounds. Recent studies have highlighted its role in the synthesis of herbicides and fungicides, aligning with the growing demand for sustainable agricultural solutions. The compound's stability and selective reactivity further contribute to its appeal in industrial applications.

In the context of green chemistry, (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane has been investigated for its potential to reduce environmental impact. Its ability to participate in atom-efficient reactions minimizes waste generation, a key concern in modern chemical manufacturing. Additionally, the compound's low toxicity profile (when handled under controlled conditions) makes it a safer alternative to traditional reagents in certain synthetic pathways. These attributes align with the global shift toward eco-friendly chemical processes and circular economy principles.

From a commercial perspective, the demand for high-purity (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane is rising, driven by its applications in specialty chemicals and research laboratories. Suppliers and manufacturers are focusing on optimizing production methods to ensure consistent quality and scalability. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity, meeting the stringent requirements of end-users.

Looking ahead, the versatility of (3-Bromo-2,6-dichlorophenyl)(propyl)sulfane (CAS No. 2921872-54-8) positions it as a promising candidate for future innovations. Its integration into nanotechnology and smart materials is an area of active exploration, with potential breakthroughs in electronic devices and coatings. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial practices.